Cas no 1805092-79-8 (Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate
• CAS No: 1805092-79-8
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4875488
• Update Time: 2025-07-25

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)3-6-7(4-15)10(11(12)13)16-5-8(6)14/h5,11H,2-3H2,1H3
• InChI Key： OSSIUFRNCVRKEM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate

Research Brief on Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS: 1805092-79-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS: 1805092-79-8) is a highly specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its potential in modulating key enzymatic pathways, making it a promising candidate for drug discovery programs.

The structural features of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate, including the electron-withdrawing cyano and difluoromethyl groups, contribute to its reactivity and ability to participate in cross-coupling reactions. This has been exploited in recent synthetic methodologies to construct complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. For instance, its iodine moiety facilitates palladium-catalyzed coupling reactions, enabling the rapid diversification of its core structure for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range. These findings underscore its utility in the development of therapies for autoimmune diseases and B-cell malignancies.

Another significant application of this compound lies in its role as a precursor for fluorinated pharmaceuticals. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, addressing common challenges in drug development. Recent preclinical studies have shown that fluorinated analogs derived from Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate. Recent advancements in flow chemistry and continuous manufacturing have shown potential in overcoming these hurdles, as reported in a 2024 ACS Organic Process Research & Development article. These innovations could pave the way for its broader adoption in industrial-scale pharmaceutical production.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS: 1805092-79-8) represents a valuable building block in modern drug discovery, with demonstrated efficacy in kinase inhibition and fluorinated drug development. Ongoing research continues to explore its full potential, positioning it as a compound of significant interest for future therapeutic innovations.